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Compound of Interest

Compound Name: Hexamethylenediamine

Cat. No.: B150038

Hexamethylenediamine: A Comprehensive
Technical Guide

CAS Number: 124-09-4[1][2][3]

This technical guide provides an in-depth overview of Hexamethylenediamine (HMDA), a
crucial diamine in the chemical industry. The information is tailored for researchers, scientists,
and drug development professionals, offering detailed data, experimental protocols, and visual
representations of key chemical processes.

Safety and Hazard Information

Hexamethylenediamine is a combustible, corrosive, and hygroscopic solid that can cause
severe skin burns and eye damage.[4][5][6] It is harmful if swallowed or in contact with skin and
may cause respiratory irritation.[4]

Table 1: GHS Hazard Statements
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Hazard Code

Description

H227 Combustible liquid.[4]

H302 + H312 Harmful if swallowed or in contact with skin.[4]
H314 Causes severe skin burns and eye damage.[4]
H335 May cause respiratory irritation.[4]

H402 Harmful to aquatic life.[4]

Table 2: First Aid Measures

Exposure Route

First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with water.[7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

Ingestion

Rinse mouth. Do NOT induce vomiting.[7]

In case of exposure, it is crucial to call a poison center or physician immediately.[7]

Physicochemical Properties

Hexamethylenediamine is a colorless crystalline solid with a distinct amine-like odor.[1][2] It is

highly soluble in water.[7]

Table 3: Physical and Chemical Properties
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Property

Value

Molecular Formula

C6H16N2

Molecular Weight 116.21 g/mol [1]
Melting Point 42 °C[7]

Boiling Point 205 °C[7]

Flash Point 85 °C (Open Cup)[7]
Density 0.89 g/mL at 25 °C[3]

Vapor Pressure

1.1 mmHg at 122°F

Vapor Density

4.01 (vs airn)[1]

pH 12.4 (100 g/L solution at 25 °C)[3]
Lower Explosive Limit 0.9%[7]
Upper Explosive Limit 4.1%[7]

Experimental Protocols

Synthesis of Hexamethylenediamine

The primary industrial route for synthesizing Hexamethylenediamine is the hydrogenation of

adiponitrile. This process is typically carried out using a nickel-based catalyst, such as Raney

nickel.

Experimental Workflow: Hydrogenation of Adiponitrile
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Hexamethylenediamine
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Caption: Industrial synthesis of Hexamethylenediamine.

Synthesis of Nylon-6,6

Hexamethylenediamine is a key monomer in the production of Nylon-6,6, a widely used
polyamide. The synthesis involves a condensation polymerization reaction with adipoyl
chloride.

Experimental Protocol: Interfacial Polymerization of Nylon-6,6
e Prepare Solutions:

o Solution A: Dissolve 3.0 g of Hexamethylenediamine and 1.0 g of sodium hydroxide in 50
mL of distilled water.

o Solution B: Dissolve 1.5 to 2.0 mL of adipoyl chloride in 50 mL of cyclohexane.
e Polymerization:

o Carefully pour the Hexamethylenediamine solution (Solution A) into a beaker.
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o Slowly pour the adipoy! chloride solution (Solution B) down the side of the beaker to form
a distinct layer on top of the aqueous layer, minimizing mixing.

e Formation of Nylon:

o Afilm of Nylon-6,6 will form at the interface of the two immiscible liquids.

o Using forceps, gently grasp the polymer film and pull it out of the beaker. A continuous
thread of nylon can be drawn.

e Washing and Drying:

o Wash the nylon rope with water and then with a 50% aqueous ethanol solution.

o Allow the nylon to dry on a paper towel.

Reaction Pathway: Nylon-6,6 Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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